Cas no 2229369-75-7 (tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate
• CAS No: 2229369-75-7
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 5971299
• PubChem ID: 165607975
• Update Time: 2025-06-09

tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate
• EN300-1888389
• tert-butyl N-[3-amino-2-(2-chloro-4-methylphenyl)propyl]carbamate
• 2229369-75-7

• Inchi： 1S/C15H23ClN2O2/c1-10-5-6-12(13(16)7-10)11(8-17)9-18-14(19)20-15(2,3)4/h5-7,11H,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： IDXDCNDWQHIQBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate

Research Brief on tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate (CAS: 2229369-75-7)

The compound tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate (CAS: 2229369-75-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and oncological disorders.

One of the primary research focuses has been on the synthetic pathways and optimization of tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient and scalable synthesis route, highlighting the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The study also emphasized the compound's stability under various conditions, making it a viable candidate for further pharmaceutical development.

In addition to its synthetic utility, recent investigations have delved into the biological activities of derivatives derived from this compound. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate exhibited promising inhibitory effects on specific kinase enzymes implicated in cancer progression. These findings suggest potential applications in targeted cancer therapies, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's role in central nervous system (CNS) drug development. Research published in ACS Chemical Neuroscience (2022) explored its use as a precursor for the synthesis of modulators of neurotransmitter receptors. Preliminary results indicated that derivatives of this compound could cross the blood-brain barrier and interact with GABA receptors, offering a potential avenue for treating anxiety and epilepsy disorders.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's versatility and the growing body of research underscore its importance in the ongoing quest for innovative therapeutic solutions.

In conclusion, tert-butyl N-3-amino-2-(2-chloro-4-methylphenyl)propylcarbamate (CAS: 2229369-75-7) represents a valuable scaffold in medicinal chemistry, with applications spanning from oncology to neuroscience. Continued research into its synthesis, derivatives, and biological activities will likely yield further insights and potential breakthroughs in drug discovery.